2-Amino-3-(trifluoromethoxy)benzonitrile

• IUPAC Name: 2-amino-3-(trifluoromethoxy)benzonitrile
• InChI: InChI=1S/C8H5F3N2O/c9-8(10,11)14-6-3-1-2-5(4-12)7(6)13/h1-3H,13H2
• InChI Key: ASESJAODYRLUSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OC(F)(F)F)N)C#N
• Molecular Formula: C8H5F3N2O
• Molecular Weight: 202.13 g/mol
• CAS No.: 1261581-55-8

Description

2-Amino-3-(trifluoromethoxy)benzonitrile (TFMBN) is an organic compound that is used in various scientific research applications. It is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. Additionally, TFMBN is also used as a reagent in organic synthesis, as a catalyst in various reactions, and as a building block for the synthesis of various compounds.

Mechanism of Action

The mechanism of action of 2-Amino-3-(trifluoromethoxy)benzonitrile is not fully understood. However, it is believed that the compound acts as a catalyst in various reactions, allowing for the formation of various products. Additionally, this compound is believed to act as a proton donor, allowing for the formation of various acids and bases.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that the compound may have some effects on the human body, as it has been shown to be a potential inhibitor of the enzyme acetylcholinesterase. Additionally, this compound has been shown to have an effect on the activity of certain enzymes, such as tyrosinase and lipoxygenase.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Amino-3-(trifluoromethoxy)benzonitrile in lab experiments include the fact that it is relatively inexpensive and easy to obtain, and that it is a versatile reagent that can be used in a variety of reactions. Additionally, this compound can be used as a catalyst in various reactions, allowing for the formation of various products. The main limitation of using this compound in lab experiments is that it is a relatively unstable compound, and thus must be handled with care.

Future Directions

The potential future directions for the use of 2-Amino-3-(trifluoromethoxy)benzonitrile include further research into its mechanism of action and its potential effects on the human body. Additionally, further research into its use as a catalyst in various reactions could lead to the development of new and more efficient synthesis methods. Additionally, research into the potential use of this compound as a starting material for the synthesis of various heterocyclic compounds could lead to the development of new and more efficient methods for the synthesis of such compounds. Finally, research into the potential use of this compound as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other compounds could lead to the development of new and more efficient methods for the synthesis of such compounds.

Synthesis Methods

2-Amino-3-(trifluoromethoxy)benzonitrile can be synthesized using a variety of methods. The most common method is the condensation reaction of 2-amino-3-chlorobenzonitrile with trifluoromethanesulfonic acid. This reaction takes place in a two-step process, with the first step involving the formation of a chloroformate ester, followed by the second step of the reaction, which involves the formation of the desired product. Other methods of synthesis include the reaction of 2-amino-3-chlorobenzonitrile with trifluoromethyl iodide, and the reaction of 2-amino-3-chlorobenzonitrile with trifluoromethyl sulfate.

Scientific Research Applications

2-Amino-3-(trifluoromethoxy)benzonitrile is widely used in scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in various reactions, and as a building block for the synthesis of various compounds. It is also used as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. Additionally, this compound has been used as a starting material for the synthesis of a variety of heterocyclic compounds, such as pyridines, indolines, and quinolines.